(S)-Propranolol β-D-Glucuronide Sodium Salt
(S)-Propranolol β-D-Glucuronide Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
87144-73-8
VCID:
VC0132681
InChI:
InChI=1S/C22H29NO8.Na/c1-12(2)23-10-14(11-29-16-9-5-7-13-6-3-4-8-15(13)16)30-22-19(26)17(24)18(25)20(31-22)21(27)28;/h3-9,12,14,17-20,22-26H,10-11H2,1-2H3,(H,27,28);/q;+1/p-1/t14-,17-,18-,19+,20-,22+;/m0./s1
SMILES:
CC(C)NCC(COC1=CC=CC2=CC=CC=C21)OC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+]
Molecular Formula:
C₂₂H₂₈NNaO₈
Molecular Weight:
457.45
(S)-Propranolol β-D-Glucuronide Sodium Salt
CAS No.: 87144-73-8
Reference Standards
VCID: VC0132681
Molecular Formula: C₂₂H₂₈NNaO₈
Molecular Weight: 457.45
| CAS No. | 87144-73-8 |
|---|---|
| Product Name | (S)-Propranolol β-D-Glucuronide Sodium Salt |
| Molecular Formula | C₂₂H₂₈NNaO₈ |
| Molecular Weight | 457.45 |
| IUPAC Name | sodium;(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(2S)-1-naphthalen-1-yloxy-3-(propan-2-ylamino)propan-2-yl]oxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C22H29NO8.Na/c1-12(2)23-10-14(11-29-16-9-5-7-13-6-3-4-8-15(13)16)30-22-19(26)17(24)18(25)20(31-22)21(27)28;/h3-9,12,14,17-20,22-26H,10-11H2,1-2H3,(H,27,28);/q;+1/p-1/t14-,17-,18-,19+,20-,22+;/m0./s1 |
| SMILES | CC(C)NCC(COC1=CC=CC2=CC=CC=C21)OC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+] |
| Synonyms | (S)-1-[[(1-Methylethyl)amino]methyl]-2-(1-naphthalenyloxy)ethyl β-D-Glucopyranosiduronic Acid Monosodium Salt; (-)-Propranolol Glucuronide Sodium; (S)-Propranolol Glucuronide Sodium; |
| PubChem Compound | 71751838 |
| Last Modified | Nov 11 2021 |
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